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Compound of Interest

Compound Name: Hastatoside

Cat. No.: B1163306 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Handbuch bietet einen objektiven Vergleich der schlaffördernden Eigenschaften der

beiden Iridoidglykoside Hastatosid und Verbenalin, Hauptwirkstoffe in Verbena officinalis

(Echtes Eisenkraut). Die hier präsentierten Daten basieren auf präklinischen Studien und

sollen die weitere Forschung und Entwicklung in diesem Bereich unterstützen.

Zusammenfassung der quantitativen Daten
Eine direkte Vergleichsstudie liefert entscheidende Daten zur Wirksamkeit von Hastatosid und

Verbenalin. Die Ergebnisse sind in der folgenden Tabelle zusammengefasst:

Parameter Hastatosid Verbenalin

Dosierung 0.64 mmol/kg Körpergewicht 1.28 mmol/kg Körpergewicht

Anstieg des Non-REM-Schlafs 81%[1][2] 42%[1][2]

Effekt auf die Delta-Aktivität Erhöht[1][2] Erhöht[1][2]

Verzögerungszeit bis zur

Wirkung
ca. 3–5 Stunden[1][2] ca. 3–5 Stunden[1][2]

Basierend auf diesen Daten zeigt Hastatosid bei einer geringeren molaren Konzentration eine

signifikant stärkere schlaffördernde Wirkung im Vergleich zu Verbenalin.
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Detaillierte experimentelle Protokolle
Die oben genannten quantitativen Daten wurden in einer Studie mit folgendem experimentellen

Aufbau gewonnen:

Tiermodell:

Spezies: Ratten[1][2]

Verabreichung:

Art: Orale Verabreichung[1][2]

Zeitpunkt: Zum Beginn der Dunkelphase (20:00 Uhr)[1][2]

Analyse:

Methode: Elektroenzephalographische (EEG) Analyse zur Überwachung der Schlafphasen.

[1][2]

Beobachtungszeitraum: 9 Stunden, von 23:00 bis 08:00 Uhr.[1][2]

Schwerpunkt der Analyse: Messung der Gesamtdauer des Non-Rapid-Eye-Movement-

Schlafs (NREM) und der Delta-Aktivität während des NREM-Schlafs.[1][2]
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Experimenteller Arbeitsablauf
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Abbildung 1: Vereinfachter Arbeitsablauf des Vergleichsexperiments.
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Wirkmechanismus
Der genaue molekulare Mechanismus, durch den Hastatosid und Verbenalin den Schlaf

fördern, ist noch nicht vollständig geklärt. Studien mit Extrakten aus Verbena officinalis, die

reich an diesen Verbindungen sind, deuten jedoch auf eine mögliche Modulation des

GABAergen Systems hin.[3][4] Es wird vermutet, dass die sedierende Wirkung durch eine

Interaktion mit dem GABAA-Rezeptorkomplex vermittelt wird, ähnlich wie bei Benzodiazepinen,

jedoch möglicherweise an einer anderen Bindungsstelle.[3] Flavonoide und andere in der

Pflanze enthaltene Verbindungen könnten ebenfalls synergistisch zu dieser Wirkung beitragen.

[3]

Der GABAA-Rezeptor ist ein ligandengesteuerter Ionenkanal, der bei Aktivierung durch den

Neurotransmitter γ-Aminobuttersäure (GABA) einen Einstrom von Chloridionen in die

Nervenzelle ermöglicht.[5] Dies führt zu einer Hyperpolarisation der Zellmembran und damit zu

einer Hemmung der neuronalen Erregbarkeit, was für die Einleitung und Aufrechterhaltung des

Schlafs entscheidend ist.
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Hypothetischer Signalweg der schlaffördernden Wirkung
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Abbildung 2: Hypothetischer Signalweg für Hastatosid und Verbenalin.
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Logische Beziehung der Vergleichsstudie
Die durchgeführte Studie ermöglicht einen direkten Vergleich der Wirksamkeit beider

Substanzen unter identischen experimentellen Bedingungen. Die logische Struktur des

Vergleichs ist im folgenden Diagramm dargestellt.
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Logische Struktur des Vergleichs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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